![molecular formula C21H21ClN2O5 B4062216 2-[1-acetyl-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]-4-chlorophenyl acetate](/img/structure/B4062216.png)
2-[1-acetyl-5-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]-4-chlorophenyl acetate
Overview
Description
This compound is a complex organic molecule that contains several functional groups, including an acetyl group, a pyrazole ring, and a chlorophenyl group. The presence of these groups suggests that this compound could participate in various chemical reactions .
Chemical Reactions Analysis
The chemical reactions that this compound can undergo would depend on its functional groups. For instance, the acetyl group could potentially undergo nucleophilic acyl substitution reactions, and the pyrazole ring might participate in electrophilic aromatic substitution reactions .Scientific Research Applications
Synthesis and Structural Analysis
The synthesis of related compounds involves intricate procedures that yield complex structures. For instance, Şahin et al. (2011) detailed the synthesis, crystal structures, and DFT studies of similar pyrazole derivatives, highlighting their molecular geometries and electrostatic potential maps (Şahin et al., 2011). Similarly, Hasan et al. (2011) synthesized a series of 1,3,5-triaryl-2-pyrazolines demonstrating fluorescence properties, emphasizing the role of these compounds in the development of new materials with potential applications in sensors and optoelectronic devices (Hasan et al., 2011).
Density Functional Theory (DFT) Studies
DFT calculations play a crucial role in understanding the electronic structure and properties of synthesized compounds. Guo (2008) performed DFT calculations on 1-acetyl-3-(4-chlorophenyl)-5-(4-methylphenyl)-2-pyrazoline, providing insights into the vibrational frequencies and thermodynamic properties, which are essential for predicting the behavior of these compounds under different conditions (Guo, 2008).
Applications in Pharmacological Evaluation
While focusing on non-drug-related applications, it's noteworthy to mention the broader potential of related compounds in scientific research. For instance, Yamali et al. (2020) evaluated the pharmacological potential of pyrazoline type sulfonamides, shedding light on the diverse applications of pyrazoline derivatives beyond the scope of this review (Yamali et al., 2020).
Future Directions
Given the wide range of activities exhibited by pyrazole derivatives, this compound could potentially be of interest in various fields, including medicinal chemistry, materials science, and synthetic chemistry . Further studies could focus on synthesizing the compound, characterizing its properties, and investigating its biological activity.
Properties
IUPAC Name |
[2-[2-acetyl-3-(3,4-dimethoxyphenyl)-3,4-dihydropyrazol-5-yl]-4-chlorophenyl] acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21ClN2O5/c1-12(25)24-18(14-5-7-20(27-3)21(9-14)28-4)11-17(23-24)16-10-15(22)6-8-19(16)29-13(2)26/h5-10,18H,11H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEROQAWCBVCJLV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1C(CC(=N1)C2=C(C=CC(=C2)Cl)OC(=O)C)C3=CC(=C(C=C3)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21ClN2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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